Cas no 1806363-56-3 (Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate)

Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate structure
1806363-56-3 structure
Product Name:Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate
CAS No:1806363-56-3
MF:C10H8F4O2
MW:236.162937164307
CID:4794734
Update Time:2023-08-17

Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate
    • Inchi: 1S/C10H8F4O2/c1-2-16-10(15)6-4-8(12)7(11)3-5(6)9(13)14/h3-4,9H,2H2,1H3
    • InChI Key: XOLJSOQCCWNEDY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=CC=1C(=O)OCC)F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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